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Compound of Interest

Compound Name: Guanidine, carbonate

Cat. No.: B1580651

Guanidine Carbonate Buffer: A Technical Guide
for Researchers

Welcome to the technical support center for guanidine carbonate buffer preparation and
storage. This resource is designed for researchers, scientists, and drug development
professionals, providing clear and concise information to ensure the successful use of this
versatile buffer in your experiments.

Frequently Asked Questions (FAQs)
What is guanidine carbonate and why is it used as a buffer?

Guanidine carbonate is a salt of the strong organic base guanidine and the weak acid, carbonic
acid.[1][2] Its utility as a buffer stems from its ability to maintain pH in alkaline conditions.[1][2]
[3] It is particularly useful in various biochemical and pharmaceutical applications where a
stable, high pH is required.[1][2]

What are the key properties of guanidine carbonate?

Guanidine carbonate is a white crystalline powder with high solubility in water.[1][4] It is a
strong organic alkali, and its solutions are basic.[1][2] It is also known to act as a protein
denaturant, similar to guanidine hydrochloride.[1][2]

What are the primary applications of guanidine carbonate buffer?
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Guanidine carbonate buffers are utilized in a range of applications, including:

e pH adjustment and regulation in formulations.[1][3][5]
o Protein denaturation and refolding studies.[2]

 Stabilization of biopharmaceuticals and vaccines.[2]

e As a component in cosmetic and pharmaceutical formulations.[3][5]

Buffer Preparation and Storage

: o E

Property Value Source
Molecular Formula CHsN3-%2H2CO03 [3]
Molecular Weight 90.08 g/mol [3]
Appearance White crystalline powder [1114]
Solubility in Water High [11[4]
pKa ~12.5 [1]

Recommended Storage of

) Cool, dry, well-ventilated area
Solid

[3]

Recommended Storage of
. Room Temperature
Solution

[6]

Experimental Protocol: Preparation of a 1 M Guanidine

Carbonate Stock Solution

Materials:
o Guanidine carbonate (reagent grade)
» High-purity, deionized water

o Calibrated pH meter
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 Stir plate and stir bar

o Appropriate glassware (beaker, graduated cylinder)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

» Weighing: Carefully weigh out the required amount of guanidine carbonate to prepare the
desired volume of a 1 M solution (e.g., 90.08 g for 1 L).

e Dissolving: In a beaker, add the weighed guanidine carbonate to approximately 80% of the
final desired volume of deionized water. Place the beaker on a stir plate and add a stir bar.
Stir until the solid is completely dissolved. Guanidine carbonate has high water solubility, so
this should proceed readily at room temperature.[1][4]

o pH Adjustment (if necessary): The natural pH of a guanidine carbonate solution will be
alkaline. If a specific lower pH is required, it can be adjusted by carefully adding a strong
acid (e.g., HCI) dropwise while monitoring the pH with a calibrated pH meter. Be aware that
the addition of acid will cause the evolution of carbon dioxide gas.[7]

» Final Volume Adjustment: Once the desired pH is reached and the solution is stable, transfer
the solution to a graduated cylinder and add deionized water to reach the final volume.

« Filtration (Optional): For applications requiring high purity, the buffer can be filtered through a
0.22 um filter to remove any particulates.

o Storage: Store the buffer in a well-sealed, clearly labeled container at room temperature.[6]
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Buffer Preparation Workflow

Add solid to water Stir until dissolved,

1. Weigh Guanidine Carbonate 3. Adjust pH (Optional)

i Bring to final volume For high purity
4. Adjust Final Volume 5. Filter (Optional) 6. Store and Label
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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